Cas no 22071-32-5 (Benzeneacetic acid,3-benzoyl-2-methoxy-)

• Product Name: Benzeneacetic acid,3-benzoyl-2-methoxy-
• CAS No: 22071-32-5
• MF: C₁₆H₁₄O₄
• MW: 270.279964923859
• CID: 274631
• PubChem ID: 89587
• Update Time: 2025-04-19

Benzeneacetic acid,3-benzoyl-2-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid,3-benzoyl-2-methoxy-
• (3-Benzoyl-2-methoxyphenyl)acetic acid
• 2-(3-benzoyl-2-methoxyphenyl)acetic acid
• 22071-32-5
• DTXSID30176565
• SCHEMBL2238583
• 2-[3-(Benzoyl)-2-methoxyphenyl]acetic acid
• NS00027045
• EINECS 244-762-4

• Inchi： 1S/C16H14O4/c1-20-16-12(10-14(17)18)8-5-9-13(16)15(19)11-6-3-2-4-7-11/h2-9H,10H2,1H3,(H,17,18)
• InChI Key： OTSCNWKNPQLUII-UHFFFAOYSA-N
• SMILES： O(C)C1C(C(C2C=CC=CC=2)=O)=CC=CC=1CC(=O)O

Computed Properties

• Exact Mass: 270.08922
• Monoisotopic Mass: 270.089209
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.6
• XLogP3: 2.7

Experimental Properties

• Density: 1.234
• Boiling Point: 494.5°Cat760mmHg
• Flash Point: 187°C
• Refractive Index: 1.589
• PSA: 63.6